Cas no 893735-14-3 (Methyl 5-(p-tolyl)nicotinate)

• Product Name: Methyl 5-(p-tolyl)nicotinate
• CAS No: 893735-14-3
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 1031158
• PubChem ID: 20099866
• Update Time: 2025-04-20

Methyl 5-(p-tolyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(p-tolyl)nicotinate
• METHYL 5-(4-METHYLPHENYL)NICOTINATE
• methyl 5-(4-methylphenyl)pyridine-3-carboxylate
• Methyl 5-(p-tolyl)nicotite
• methyl 5-p-tolylpyridine-3-carboxylate
• MFCD06802206
• AKOS004116053
• CS-0459281
• Methyl5-(p-tolyl)nicotinate
• DTXSID50602432
• 893735-14-3
• BB 0223257
• 5-(4-Methylphenyl)nicotinic acid methyl ester
• DB-265488

• MDL： MFCD06802206
• Inchi： 1S/C14H13NO2/c1-10-3-5-11(6-4-10)12-7-13(9-15-8-12)14(16)17-2/h3-9H,1-2H3
• InChI Key： FTAHAUDTXYMHDP-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=CC(=C1)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 227.094628657g/mol
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų